Cas no 63350-98-1 (N-(2,4-Dimethylphenyl)naphthalen-1-amine)

• Product Name: N-(2,4-Dimethylphenyl)naphthalen-1-amine
• CAS No: 63350-98-1
• MF: C₁₈H₁₇N
• MW: 247.334284543991
• CID: 1095212
• PubChem ID: 21388126
• Update Time: 2025-10-24

N-(2,4-Dimethylphenyl)naphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethylphenyl)naphthalen-1-amine
• SB80918
• SCHEMBL11131070
• 63350-98-1

• Inchi： 1S/C18H17N/c1-13-10-11-17(14(2)12-13)19-18-9-5-7-15-6-3-4-8-16(15)18/h3-12,19H,1-2H3
• InChI Key： LYXVRCIYSLQNOA-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1C)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 247.136099547g/mol
• Monoisotopic Mass: 247.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12Ų

Additional information on N-(2,4-Dimethylphenyl)naphthalen-1-amine

Introduction to N-(2,4-Dimethylphenyl)naphthalen-1-amine (CAS No. 63350-98-1)

N-(2,4-Dimethylphenyl)naphthalen-1-amine, with the chemical formula C₁₇H₁₇N, is a significant compound in the field of pharmaceutical and chemical research. This compound is identified by its unique CAS No. 63350-98-1, which distinguishes it in the vast registry of chemical substances. The molecular structure of N-(2,4-Dimethylphenyl)naphthalen-1-amine consists of a naphthalene core substituted with an amine group and a dimethylphenyl group, making it a versatile intermediate in organic synthesis.

The N-(2,4-Dimethylphenyl)naphthalen-1-amine molecule exhibits interesting electronic and steric properties due to its aromatic system. These characteristics have garnered attention from researchers exploring its potential applications in various chemical and biological contexts. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse reactivity, making it a valuable building block for more complex molecules.

In recent years, the study of heterocyclic compounds has seen significant advancements, and N-(2,4-Dimethylphenyl)naphthalen-1-amine has been explored as a key intermediate in the synthesis of pharmacologically active agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that derivatives of this compound could exhibit promising therapeutic properties. Researchers have been particularly interested in its potential as a precursor for developing novel treatments for neurological disorders and inflammatory conditions.

The CAS No. 63350-98-1 associated with N-(2,4-Dimethylphenyl)naphthalen-1-amine ensures that researchers can reliably identify and utilize this compound in their experiments. The systematic naming convention adheres to international standards, facilitating clear communication across scientific communities. This compound’s stability under various conditions makes it suitable for both laboratory-scale synthesis and industrial applications, provided proper handling protocols are followed.

Recent studies have highlighted the role of naphthalene derivatives in medicinal chemistry. The N-(2,4-Dimethylphenyl)naphthalen-1-amine structure has been found to interact with biological targets in ways that could lead to innovative drug designs. For instance, modifications at the amine or dimethylphenyl positions have shown promise in altering binding affinities and selectivity profiles. These findings underscore the importance of this compound as a scaffold for drug discovery efforts.

The synthesis of N-(2,4-Dimethylphenyl)naphthalen-1-amine typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework efficiently.

In addition to its pharmaceutical relevance, N-(2,4-Dimethylphenyl)naphthalen-1-amine has found applications in materials science. Its ability to form stable complexes with other molecules makes it useful in the development of sensors and catalysts. Researchers are exploring its potential as a ligand in coordination chemistry, where it could stabilize metal centers for catalytic applications. These interdisciplinary uses highlight the versatility of this compound beyond traditional medicinal chemistry applications.

The regulatory landscape for chemical substances like N-(2,4-Dimethylphenyl)naphthalen-1-amine emphasizes the need for rigorous safety assessments before large-scale production or widespread use. While not classified as a hazardous material under current regulations, proper handling procedures must be implemented to ensure workplace safety and environmental protection. Documentation of synthesis routes and handling guidelines helps maintain compliance with international chemical safety standards.

Future research directions for N-(2,4-Dimethylphenyl)naphthalen-1-amine may include exploring its role in photopharmacology—where light-responsive drugs could offer targeted therapeutic effects. The compound’s ability to incorporate into molecular systems that respond to external stimuli makes it an attractive candidate for developing next-generation pharmaceuticals. Collaborative efforts between chemists and biologists will be crucial in unlocking its full potential.

In conclusion, N-(2,4-Dimethylphenyl)naphthalen-1-amine (CAS No. 63350-98-1) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for developing new drugs and materials. As scientific understanding continues to evolve, this compound will likely play an increasingly important role in advancing chemical biology and medicine.